Cas no 865658-36-2 (2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate)

• Product Name: 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate
• CAS No: 865658-36-2
• CID: 4662069
• Update Time: 2025-06-12

2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate

Professional Introduction to Compound with CAS No. 865658-36-2 and Product Name: 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate

The compound with the CAS number 865658-36-2 and the product name 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzoxazinone class, a group of heterocyclic compounds known for their diverse biological activities. The structural framework of this molecule incorporates a benzoxazinone core, which is a key pharmacophore in many bioactive natural products and synthetic drugs. The presence of a chloro substituent at the 6-position and an ethyl acetate moiety at the 2-position enhances its potential pharmacological properties, making it a subject of considerable interest in medicinal chemistry.

In recent years, there has been growing attention on benzoxazinone derivatives due to their demonstrated efficacy in various therapeutic areas. The benzoxazinone scaffold is particularly valued for its ability to interact with multiple biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific modification of 6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl group in this compound suggests a tailored approach to optimize its binding affinity and selectivity. This modification is inspired by structural insights gained from high-throughput screening and computational modeling studies, which have identified key interactions between benzoxazinone derivatives and biological macromolecules.

The ethyl acetate ester group at the 2-position of the molecule introduces additional functional diversity. Ester functionalities are commonly employed in drug design to improve solubility, bioavailability, and metabolic stability. In the context of 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl acetate, this ester moiety may serve as a linker for further derivatization or as a site for metabolic conversion into more polar or pharmacologically active species. The overall structure suggests that this compound could be a valuable intermediate in the synthesis of novel therapeutic agents.

Recent research has highlighted the potential of benzoxazinone derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies have shown that certain benzoxazinones can selectively inhibit tyrosine kinases by binding to their active sites. The chloro substituent in 6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl may play a crucial role in modulating the electronic properties of the molecule, thereby enhancing its interaction with target enzymes. This structural feature aligns with current trends in drug discovery, where small-molecule modulators are designed to achieve high specificity and potency.

Moreover, the compound’s potential application in treating neurological disorders has been explored. Benzoxazinones have been reported to exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The ethyl acetate ester group may contribute to blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development. Preliminary studies using in vitro models have suggested that derivatives of this class can attenuate neuroinflammatory responses and protect against neuronal damage induced by excitotoxicity or oxidative stress.

The synthesis of 2-(6-chloro-3-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxyl)ethyl acetate involves multi-step organic transformations that highlight the synthetic versatility of benzoxazinone chemistry. Key synthetic strategies include condensation reactions between hydroxamic acids or carboxylic acids with appropriate aldehydes or ketones under controlled conditions. The introduction of the chloro substituent typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves esterification to incorporate the ethyl acetate moiety, which can be achieved through traditional acid-catalyzed or enzymatic methods.

The pharmacokinetic profile of this compound is another area of interest. Studies have demonstrated that benzoxazinone derivatives can exhibit favorable pharmacokinetic properties due to their balanced lipophilicity and polarity. The ethyl acetate ester group may influence absorption, distribution, metabolism, and excretion (ADME) profiles by affecting solubility and metabolic clearance rates. Further investigations are needed to fully characterize these properties using in vivo models and advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 865658 36 2and its corresponding product name, 6-chloro 3 oxo 3 4 dihydro 2h 1 4 benzoxazin 2 yl ethyl acetate, represent a promising candidate for further development in pharmaceutical research. The unique structural features of this compound make it an attractive scaffold for designing novel therapeutic agents with potential applications in oncology and neurology. Continued exploration of its biological activity and synthetic pathways will likely yield valuable insights into its role as a lead compound or intermediate in drug discovery programs.